[3-Amino-4-(4-chlorophenyl)sulfonyl-5-(3,5-dimethylanilino)thiophen-2-yl]-phenylmethanone

• IUPAC Name: [3-amino-4-(4-chlorophenyl)sulfonyl-5-(3,5-dimethylanilino)thiophen-2-yl]-phenylmethanone
• InChI: InChI=1S/C25H21ClN2O3S2/c1-15-12-16(2)14-19(13-15)28-25-24(33(30,31)20-10-8-18(26)9-11-20)21(27)23(32-25)22(29)17-6-4-3-5-7-17/h3-14,28H,27H2,1-2H3
• InChI Key: IBAZDJVZVIWOSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=C(C(=C(S2)C(=O)C3=CC=CC=C3)N)S(=O)(=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C25H21ClN2O3S2
• Molecular Weight: 497.0 g/mol

Description

[3-Amino-4-(4-chlorophenyl)sulfonyl-5-(3,5-dimethylanilino)thiophen-2-yl]-phenylmethanone is a useful research compound. Its molecular formula is C25H21ClN2O3S2 and its molecular weight is 497.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound [3-Amino-4-(4-chlorophenyl)sulfonyl-5-(3,5-dimethylanilino)thiophen-2-yl]-phenylmethanone represents a class of molecules that have been synthesized and characterized for various applications. For instance, novel compounds like this have been synthesized and characterized through spectral methods, including UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. The structural optimization and interpretation of theoretical vibrational spectra have been performed using density functional theory calculations. These efforts highlight the compound's potential in applications ranging from material science to pharmacology (Shahana & Yardily, 2020).

Material Science Applications

In material science, derivatives of such compounds have been explored for their ability to improve the properties of polymeric materials. For example, crosslinked polymeric membranes incorporating similar structures have shown improved dimensional stability, oxidative stability, methanol resistance capacity, and mechanical stability. These characteristics make them suitable candidates for applications in proton exchange membrane fuel cells, demonstrating the potential of this compound derivatives in energy technologies (Xu et al., 2014).

Biological Activities

On the biological front, derivatives of this compound have shown promising biological activities. For instance, studies involving similar molecular structures have reported favorable herbicidal and insecticidal activities. This suggests that this compound and its derivatives could serve as lead compounds for the development of new agrochemicals (Wang et al., 2015).